Cas no 2229069-29-6 (2-methyl-4-(1-methyl-1H-indol-6-yl)butanoic acid)

• Product Name: 2-methyl-4-(1-methyl-1H-indol-6-yl)butanoic acid
• CAS No: 2229069-29-6
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 6612241
• PubChem ID: 165833136
• Update Time: 2025-10-25

2-methyl-4-(1-methyl-1H-indol-6-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(1-methyl-1H-indol-6-yl)butanoic acid
• EN300-1810080
• 2229069-29-6

• Inchi： 1S/C14H17NO2/c1-10(14(16)17)3-4-11-5-6-12-7-8-15(2)13(12)9-11/h5-10H,3-4H2,1-2H3,(H,16,17)
• InChI Key： PUDIDAJXIWJBAH-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1=CC=C2C=CN(C)C2=C1)=O

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.2Ų

Additional information on 2-methyl-4-(1-methyl-1H-indol-6-yl)butanoic acid

Recent Advances in the Study of 2-methyl-4-(1-methyl-1H-indol-6-yl)butanoic acid (CAS: 2229069-29-6)

The compound 2-methyl-4-(1-methyl-1H-indol-6-yl)butanoic acid (CAS: 2229069-29-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This indole derivative has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and metabolic disorders. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetics, and therapeutic efficacy, making it a compound of high interest for drug development.

One of the key findings from recent research is the compound's ability to act as a selective modulator of specific inflammatory cytokines. In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-methyl-4-(1-methyl-1H-indol-6-yl)butanoic acid effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo. This suggests its potential as a novel anti-inflammatory agent, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's role in metabolic regulation. A recent preclinical study highlighted its ability to enhance insulin sensitivity and reduce hepatic glucose production in animal models of type 2 diabetes. The study, published in Diabetes & Metabolism, reported that administration of 2-methyl-4-(1-methyl-1H-indol-6-yl)butanoic acid led to significant improvements in glucose tolerance and lipid profiles, positioning it as a potential candidate for metabolic syndrome therapy.

From a chemical perspective, the synthesis and optimization of 2-methyl-4-(1-methyl-1H-indol-6-yl)butanoic acid have also seen advancements. Researchers have developed more efficient synthetic routes with higher yields and purity, as detailed in a 2024 Organic Process Research & Development publication. These improvements are critical for scaling up production and facilitating further pharmacological studies.

Despite these promising developments, challenges remain. The compound's bioavailability and long-term safety profile require further investigation. Ongoing clinical trials are expected to provide more comprehensive data on its therapeutic potential and possible side effects. Nevertheless, the current body of research underscores the significant promise of 2-methyl-4-(1-methyl-1H-indol-6-yl)butanoic acid as a multifaceted therapeutic agent.

In conclusion, the latest research on 2-methyl-4-(1-methyl-1H-indol-6-yl)butanoic acid (CAS: 2229069-29-6) highlights its potential in addressing inflammatory and metabolic disorders. Continued exploration of its mechanisms and applications will be essential for translating these findings into clinical benefits.